![molecular formula C14H17NO3S B226302 N-methyl-4-propoxynaphthalene-1-sulfonamide](/img/structure/B226302.png)
N-methyl-4-propoxynaphthalene-1-sulfonamide
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Overview
Description
N-methyl-4-propoxynaphthalene-1-sulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It is a sulfonamide derivative of naphthalene that has been synthesized using a variety of methods.
Mechanism of Action
The mechanism of action of N-methyl-4-propoxynaphthalene-1-sulfonamide is not well understood. However, it is believed to interact with proteins and other biomolecules through non-covalent interactions such as hydrogen bonding and van der Waals forces.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and low cell permeability. It has also been shown to be stable under physiological conditions, making it suitable for use in biological systems. Additionally, it has been shown to have high photostability, which is important for imaging applications.
Advantages and Limitations for Lab Experiments
One advantage of using N-methyl-4-propoxynaphthalene-1-sulfonamide in lab experiments is its high sensitivity and selectivity for certain biomolecules. However, its limited solubility in aqueous solutions can make it difficult to work with in certain applications. Additionally, its fluorescent properties can be affected by pH and temperature changes, which can limit its use in certain biological systems.
Future Directions
There are several future directions for research involving N-methyl-4-propoxynaphthalene-1-sulfonamide. One area of interest is the development of new synthesis methods that improve the yield and purity of the compound. Additionally, there is potential for the development of new applications in the fields of biochemistry and biophysics. For example, this compound could be used as a fluorescent probe for studying protein-protein interactions or as a labeling reagent for the detection of specific biomolecules. Overall, this compound shows promise as a versatile research tool with a wide range of potential applications.
Synthesis Methods
The synthesis of N-methyl-4-propoxynaphthalene-1-sulfonamide has been achieved using various methods. One method involves the reaction of 4-propoxy-1-naphthol with methanesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with methylamine to produce this compound. Another method involves the reaction of 4-propoxy-1-naphthol with methanesulfonic acid and thionyl chloride to produce the corresponding sulfonyl chloride, which is then reacted with methylamine to produce the final product.
Scientific Research Applications
N-methyl-4-propoxynaphthalene-1-sulfonamide has shown potential as a research tool in various fields. It has been used as a fluorescent probe for studying protein-ligand interactions and as a fluorescent indicator for monitoring intracellular pH. Additionally, it has been used as a labeling reagent for the detection of amino acids and peptides.
properties
Molecular Formula |
C14H17NO3S |
---|---|
Molecular Weight |
279.36 g/mol |
IUPAC Name |
N-methyl-4-propoxynaphthalene-1-sulfonamide |
InChI |
InChI=1S/C14H17NO3S/c1-3-10-18-13-8-9-14(19(16,17)15-2)12-7-5-4-6-11(12)13/h4-9,15H,3,10H2,1-2H3 |
InChI Key |
QUOVUWQRYNAEPD-UHFFFAOYSA-N |
SMILES |
CCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NC |
Canonical SMILES |
CCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NC |
Origin of Product |
United States |
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